6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• IUPAC Name: 6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O4/c16-13(17)12-9-4-1-3-7(9)8-5-2-6-10(15(18)19)11(8)14-12/h1-3,5-7,9,12,14H,4H2,(H,16,17)
• InChI Key: MUJMYRTUDRUYBU-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=CC=C3[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• CAS No.: 359418-29-4

Description

6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C13H12N2O4 and its molecular weight is 260.24g/mol. The purity is usually 95%.
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Scientific Research Applications

• A series of compounds, including 4-Aryl-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolines, were synthesized using a three-component cyclocondensation involving 4-fluoroaniline, aromatic aldehydes, and cyclopentadiene. Ozonolysis of the trifluoroacetyl derivatives of these compounds led to the formation of stable ozonides with specific configurations (Tolstikov et al., 2014).
• Synthesis of model tetrahydro[1,4]thiazino[2,3-h]quinoline-8-carboxylic acids was achieved via reductive lactamisation, further reacting with α-mercaptoacetic, α-mercaptopropionic, and α-mercaptosuccinic acids. The structures were supported by microanalytical and spectral data (Al-huniti et al., 2007).
• Compounds containing 7-Hydroxy-3-(4-nitrophenyl)quinoline-6-carboxylic acid were synthesized and studied for their photophysical behaviors, showing dual emissions (normal emission and ESIPT emission) and large Stokes’ shift emission patterns. Their thermal stability was also examined (Padalkar & Sekar, 2014).

Chemical Reactions and Interactions :

• N-trifluoroacetyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolines, when subjected to ozonation, produce isomeric stable ozonides with specific configurations. This process involves a three-component condensation followed by ozonation, demonstrating the chemical reactivity of these compounds (Tolstikov et al., 2011).
• The interactions between 8-aminoquinoline and nitro-substituted aromatic carboxylic acids were explored, producing proton-transfer compounds. These compounds were characterized by infrared spectroscopy and single-crystal X-ray diffraction methods, revealing insights into hydrogen-bonding interactions and molecular structures (Smith et al., 2001).

Structural Analysis :

• Hydrogen-bonded structures of isomeric compounds of quinoline with chloro- and nitro-substituted benzoic acids were determined at 185 K. The study revealed short hydrogen bonds between the pyridine N atom and a carboxyl O atom, providing valuable information on molecular interactions and structure (Gotoh & Ishida, 2009).
• The synthesis of various aromatic δ-peptides and the characterization of their helical structures in solid state and solution were explored. This research delved into the design principles and stability of helical structures, offering insights into the molecular architecture of these compounds (Jiang et al., 2003).